Cas no 128852-07-3 (Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-)

• Product Name: Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-
• CAS No: 128852-07-3
• MF: C₈H₄Cl₂O₂S₂
• MW: 267.152157783508
• CID: 1223583
• PubChem ID: 15158641
• Update Time: 2025-06-08

Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-
• 6-chlorobenzo[b]thiophene-2-sulfonyl chloride
• 6chloro-benzo[b]thiophene-2-sulfonyl chloride
• 6-chloro-benzo[b]thiophene-2-sulfonyl chloride
• 6-chloro-1-benzothiophene-2-sulfonyl chloride
• SCHEMBL791131
• 128852-07-3
• (6-chlorobenzo[b]thien-2-yl)sulfonyl chloride
• PHPBFBHVSTXJOL-UHFFFAOYSA-N
• 6-chlorobenzothiophenesulfonyl chloride
• 6-chlorobenzo[b]thiophen-2-sulfonyl chloride
• 6-chloro benzo[b]thiophene sulfonyl chloride
• DA-46373

• Inchi： 1S/C8H4Cl2O2S2/c9-6-2-1-5-3-8(14(10,11)12)13-7(5)4-6/h1-4H
• InChI Key： PHPBFBHVSTXJOL-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=CC(=CC=2S1)Cl)(=O)=O

Computed Properties

• Exact Mass: 265.90312
• Monoisotopic Mass: 265.9029771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-

Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- (CAS No. 128852-07-3): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-, identified by its Chemical Abstracts Service number (CAS No. 128852-07-3), is a highly valuable intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its fused benzene and thiophene rings with functional chlorine and sulfonyl chloride groups, has garnered significant attention due to its utility in synthesizing a diverse array of biologically active molecules.

The structural motif of benzo[b]thiophene is a cornerstone in the design of pharmaceuticals, owing to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The presence of both a sulfonyl chloride and a chloro substituent at specific positions on the ring system enhances the reactivity and adaptability of this compound, making it an indispensable tool for synthetic chemists.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential applications in drug discovery and material science. Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- stands out as a key building block due to its ability to undergo various transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling reactions. These reactions enable the construction of complex molecular architectures essential for developing new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical targets in oncology research. The sulfonyl chloride group provides a reactive site for the introduction of pharmacophores that can modulate enzyme activity. For instance, studies have demonstrated that derivatives of benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- can serve as scaffolds for designing small-molecule inhibitors that selectively inhibit aberrant signaling pathways in cancer cells.

The incorporation of a chloro substituent at the 6-position further enhances the versatility of this intermediate. This group can participate in electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups that may improve drug-like properties such as solubility and bioavailability. Recent advances in medicinal chemistry have leveraged these properties to develop novel compounds with enhanced efficacy and reduced toxicity.

Another area where benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- has made significant contributions is in the synthesis of antiviral agents. The structural framework of benzo[b]thiophene is found in several approved antiviral drugs, highlighting its importance in addressing infectious diseases. Researchers have utilized this compound to develop new analogs with improved antiviral activity against emerging pathogens. The sulfonyl chloride functionality enables facile derivatization, allowing chemists to fine-tune molecular properties for optimal biological activity.

The compound's utility extends beyond pharmaceutical applications into the realm of materials science. For instance, benzo[b]thiophene derivatives are known to exhibit interesting electronic properties, making them suitable candidates for organic semiconductors and optoelectronic devices. The presence of both chlorine and sulfonyl chloride groups provides additional handles for modifying these materials' characteristics, such as charge transportability and luminescence efficiency.

In conclusion, Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro- (CAS No. 128852-07-3) is a multifaceted intermediate with broad applications in chemical biology and medicinal chemistry. Its unique structural features enable the synthesis of complex molecules with significant therapeutic potential. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern synthetic chemistry.